Cas no 2091455-28-4 (1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro-)

• Product Name: 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro-
• CAS No: 2091455-28-4
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5254865
• Update Time: 2025-07-02

1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro-

• Inchi： 1S/C13H19N/c1-3-10(4-2)12-7-5-6-11-8-14-9-13(11)12/h5-7,10,14H,3-4,8-9H2,1-2H3
• InChI Key： PDXPMPSLEMYZKO-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(CC)CC)=CC=C2)CN1

Additional information on 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro-

Introduction to 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro (CAS No. 2091455-28-4)

1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2091455-28-4, belongs to the isooindole class of molecules, which are known for their diverse applications in drug discovery and material science. The presence of the 1-ethylpropyl substituent at the 4-position and the 2,3-dihydro moiety introduces specific electronic and steric properties that make this compound a promising candidate for further investigation.

The structural features of 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro contribute to its potential utility in various chemical and biological contexts. The isooindole core is a rigid aromatic system that can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. The 1-ethylpropyl group, being an aliphatic side chain, introduces hydrophobic interactions that can modulate the compound's solubility and bioavailability. Additionally, the 2,3-dihydro modification reduces the aromaticity of the system, potentially altering its electronic properties and reactivity.

In recent years, there has been growing interest in exploring isooindole derivatives for their pharmacological properties. Isoindoles have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro may confer unique biological properties that differentiate it from other isooindole derivatives. For instance, studies have shown that modifications at the 4-position can significantly influence the binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery pipelines, simple heterocyclic compounds like 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro are often used as starting points for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for achieving desired biological effects. This approach has been successfully applied to develop novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also facilitated the design and optimization of compounds like 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro. Molecular modeling techniques allow researchers to predict how changes in molecular structure will affect biological activity. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates more efficiently. This interdisciplinary approach combines the strengths of synthetic chemistry with computational biology to explore the full potential of heterocyclic compounds.

The synthesis of 1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes. For example, transition metal-catalyzed cross-coupling reactions have enabled the introduction of complex substituents with high precision.

In conclusion,1H-Isoindole, 4-(1-ethylpropyl)-2,3-dihydro (CAS No. 2091455-28-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. As research in this area continues to evolve，the applications of such heterocyclic compounds are likely to expand，leading to new therapeutic interventions and innovative materials.